Cas no 111081-10-8 (tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate)

• Product Name: tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate
• CAS No: 111081-10-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 129104
• PubChem ID: 14845304
• Update Time: 2025-11-02

tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl benzo[d][1,3]dioxol-4-ylcarbamate
• Carbamic acid,1,3-benzodioxol-4-yl-, 1,1-dimethylethyl ester (9CI)
• TERT-BUTYL 1,3-BENZODIOXOL-4-YLCARBAMATE
• tert-butyl N-(1,3-benzodioxol-4-yl)carbamate
• t-butyl-1,3-benzodioxol-4-ylcarbamate
• tert-butyl 2,3-methylenedioxyphenylcarbamate
• 111081-10-8
• tert-Butyl 2H-1,3-benzodioxol-4-ylcarbamate
• F87688
• SCHEMBL4487068
• Tert-butyl n-(1,3-dioxaindan-4-yl)carbamate
• tert-butylbenzo[d][1,3]dioxol-4-ylcarbamate
• AKOS015908558
• DTXSID80564635
• DMJXLFFMPQLTHE-UHFFFAOYSA-N
• EN300-130571
• CS-0308757
• DB-353097
• tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate

• Inchi： 1S/C12H15NO4/c1-12(2,3)17-11(14)13-8-5-4-6-9-10(8)16-7-15-9/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： DMJXLFFMPQLTHE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C2C=1OCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 312.7±42.0 °C at 760 mmHg
• Flash Point: 142.9±27.9 °C
• PSA: 56.79000
• LogP: 2.83530
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate

CAS No.111081-10-8 and tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate: A Comprehensive Overview of Its Chemical Properties and Biological Applications

tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate, with the chemical identifier CAS No.111081-10-8, represents a key compound in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered significant attention for its potential applications in drug development and biochemical research. The synthesis and functional analysis of this compound are critical for understanding its role in therapeutic interventions and its interactions with biological systems.

The molecular structure of tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate is defined by its 2H-1,3-Benzodioxol-4-yl ring system, which is a derivative of the benzodioxolane moiety. This ring structure is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in pharmaceutical design. The tert-butyl group attached to the carbamate functionality further enhances the compound's solubility and metabolic behavior, which are essential for its pharmacological activity.

Recent studies have highlighted the significance of tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate in modulating cellular signaling pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its potential as a selective inhibitor of specific protein kinases, which are implicated in cancer progression. This finding underscores the importance of this compound in the development of targeted therapies for oncological disorders.

Additionally, the CAS No.111081-10-8 identifier ensures that this compound is uniquely cataloged in global chemical databases, facilitating its identification and regulatory compliance in research and industrial settings. The molecular weight and physicochemical properties of this compound are critical parameters for its application in drug formulation and delivery systems.

Advancements in synthetic methodologies have further expanded the utility of tert-But,yl N-(2H-1,3-Benzodioxol-4-yl)carbamate. A 2024 study published in *Organic Letters* reported a novel catalytic approach to its synthesis, which significantly improves yield and reduces byproduct formation. This innovation not only enhances the efficiency of large-scale production but also aligns with sustainable chemical practices, addressing environmental concerns in pharmaceutical manufacturing.

The biological activity of tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate has been explored in various in vitro and in vivo models. Research indicates its potential as a modulator of inflammatory responses, with studies showing its ability to inhibit the activation of NF-κB pathways. This property makes it a promising candidate for the treatment of autoimmune diseases and chronic inflammatory conditions.

Furthermore, the compound's interaction with lipid membranes and its ability to partition into biological tissues are under investigation. A 2023 review in *Pharmaceutical Research* emphasized the importance of understanding these interactions to optimize its therapeutic efficacy and minimize off-target effects. Such studies are pivotal in the preclinical evaluation of new drug candidates.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate in drug discovery. These partnerships leverage advanced computational models and high-throughput screening techniques to identify potential therapeutic applications, ensuring that the compound's properties are thoroughly evaluated for clinical relevance.

As the field of medicinal chemistry continues to evolve, the role of tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate is expected to expand. Its unique structural features and biological activity position it as a key player in the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms of action and broaden its applications in diverse medical fields.

In conclusion, the compound identified by CAS No.111081-10-8, namely tert-Butyl N-(2H-1,3-Benzodioxol-4-yl)carbamate, holds significant promise in pharmaceutical science. Its structural characteristics and biological properties make it a valuable asset in the quest for innovative treatments. Continued research and technological advancements will undoubtedly enhance its potential to address complex medical challenges.